Cas no 78633-41-7 (2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride)

• Product Name: 2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride
• CAS No: 78633-41-7
• MF: C₇H₄ClNO₄S
• MW: 233.628959655762
• MDL: MFCD04629624
• CID: 553394
• PubChem ID: 5107206
• Update Time: 2025-04-19

2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonyl chloride
• 5-Benzoxazolesulfonylchloride,2,3-dihydro-2-oxo-(9CI)
• 2-Oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride
• 2-oxo-3H-1,3-benzoxazole-5-sulfonyl chloride
• 5-Benzoxazolesulfonylchloride, 2,3-dihydro-2-oxo-
• AKOS000505624
• SCHEMBL3933550
• EN300-07374
• 78633-41-7
• MFCD04629624
• DTXSID40408405
• 5-benzoxazolesulfonyl chloride, 2,3-dihydro-2-oxo-
• SPGGKDKJSMZXMT-UHFFFAOYSA-N
• F2145-0936
• BS-36955
• 2-Oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonylchloride
• CS-0071035
• 2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride, AldrichCPR
• E78383
• GS3096
• 2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonylchloride
• DTXCID50359257
• DB-093432
• 2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride

• MDL： MFCD04629624
• Inchi： 1S/C7H4ClNO4S/c8-14(11,12)4-1-2-6-5(3-4)9-7(10)13-6/h1-3H,(H,9,10)
• InChI Key： SPGGKDKJSMZXMT-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)NC(=O)O2)(=O)=O

Computed Properties

• Exact Mass: 232.9549565g/mol
• Monoisotopic Mass: 232.9549565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.683
• Refractive Index: 1.615

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones